molecular formula C7H11NOS B8662636 2-Thiopheneethanol, beta-amino-beta-methyl-

2-Thiopheneethanol, beta-amino-beta-methyl-

Cat. No.: B8662636
M. Wt: 157.24 g/mol
InChI Key: FUDLYGUTUCYVNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Thiopheneethanol, beta-amino-beta-methyl- is a useful research compound. Its molecular formula is C7H11NOS and its molecular weight is 157.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Thiopheneethanol, beta-amino-beta-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Thiopheneethanol, beta-amino-beta-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H11NOS

Molecular Weight

157.24 g/mol

IUPAC Name

2-amino-2-thiophen-2-ylpropan-1-ol

InChI

InChI=1S/C7H11NOS/c1-7(8,5-9)6-3-2-4-10-6/h2-4,9H,5,8H2,1H3

InChI Key

FUDLYGUTUCYVNS-UHFFFAOYSA-N

Canonical SMILES

CC(CO)(C1=CC=CS1)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The product of Example 437A (0.497 g, 2.494 mmol) in 1:3 v/v water/ethanol (12 mL) was reacted with sodium borohydride (0.481 g, 12.47 mmol) at reflux for 4 hours. The reaction was concentrated by rotary evaporation partition between water (5 mL), ethyl ether (25 mL), 1N aqueous sodium hydroxide (1.25 mL). Solid sodium chloride was added to saturate separate phases. The aqueous was re-extracted with ethyl ether (25 mL). The combined ethereal extracts were washed with brine (25 mL), dried over potassium carbonate, filtered, and concentrated by rotary evaporation to afford the title compound as an oil (0.330 g, 2.099 mmol, 84%). 1H NMR (300 MHz, DMSO-D6) δ ppm 1.35 (s, 3 H) 1.96 (s, 2 H) 3.33-3.42 (m, 2 H) 4.91 (t, J=5.70 Hz, 1 H) 6.89-6.95 (m, 2 H) 7.28 (dd, J=3.49, 2.76 Hz, 1 H). MS (DCI) m/z 158 (M+H)+.
Name
product
Quantity
0.497 g
Type
reactant
Reaction Step One
Quantity
0.481 g
Type
reactant
Reaction Step One
Name
water ethanol
Quantity
12 mL
Type
solvent
Reaction Step One
Yield
84%

Synthesis routes and methods II

Procedure details

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CCOC(=O)C(C)(N)c1cccs1
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